Cas no 122113-10-4 (6H-Pyrrolo[2,3-d]pyrimidin-6-one,5,7-dihydro-7-methyl-2-[(1-methylethyl)amino]-, hydrochloride (1:1))

• Product Name: 6H-Pyrrolo[2,3-d]pyrimidin-6-one,5,7-dihydro-7-methyl-2-[(1-methylethyl)amino]-, hydrochloride (1:1)
• CAS No: 122113-10-4
• MF: C₁₀H₁₅ClN₄O
• MW: 242.705300569534
• CID: 199851
• PubChem ID: 3078644
• Update Time: 2025-04-19

6H-Pyrrolo[2,3-d]pyrimidin-6-one,5,7-dihydro-7-methyl-2-[(1-methylethyl)amino]-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 6H-Pyrrolo[2,3-d]pyrimidin-6-one,5,7-dihydro-7-methyl-2-[(1-methylethyl)amino]-, hydrochloride (1:1)
• 7-methyl-2-(propan-2-ylamino)-5H-pyrrolo[2,3-d]pyrimidin-6-one,hydrochloride
• 2-Isopropylamino-7-methyl-5,7-dihydro-6H-pyrrolo(2,3-d)pyrimidin-6-one hydrochloride
• 122113-10-4
• ORUWXXSBRORKSJ-UHFFFAOYSA-N
• 6H-Pyrrolo(2,3-d)pyrimidin-6-one, 5,7-dihydro-7-methyl-2-((1-methylethyl)amino)-, monohydrochloride
• DTXSID20153502
• SCHEMBL9298562
• 2-iso-Propylamino-5,6-dihydro-7-methyl-6-oxo-(7H)pyrrolo[2,3-d]pyrimidine hydrochloride
• 2-Isopropylamino-5,6-dihydro-7-methyl-6-oxo-7(H)pyrrolo(2,3-d)pyrimidine hydrochloride

• Inchi： 1S/C10H14N4O.ClH/c1-6(2)12-10-11-5-7-4-8(15)14(3)9(7)13-10;/h5-6H,4H2,1-3H3,(H,11,12,13);1H
• InChI Key： ORUWXXSBRORKSJ-UHFFFAOYSA-N
• SMILES： Cl.O=C1CC2=CN=C(N=C2N1C)NC(C)C

Computed Properties

• Exact Mass: 242.09365
• Monoisotopic Mass: 242.0934388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.1Ų

Experimental Properties

• PSA: 58.12